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Compound of Interest

Compound Name: Ethylone-d5

Cat. No.: B15295074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of Ethylone-d5, a

certified reference material (CRM) crucial for the accurate quantification of ethylone in various

analytical applications. Ethylone-d5 serves as an ideal internal standard in mass spectrometry-

based methods due to its chemical similarity to the target analyte and its distinct mass shift,

which minimizes isobaric interference. This document outlines the typical specifications for

Ethylone-d5 CRM, details the analytical methodologies used to determine its isotopic purity,

and presents a plausible synthetic route.

Core Data Presentation
The quantitative data for a typical batch of Ethylone-d5 certified reference material is

summarized in the tables below. These values are representative and may vary slightly

between different manufacturers and specific lots. For exact specifications, always refer to the

Certificate of Analysis provided by the supplier.

Table 1: General Specifications for Ethylone-d5 HCl CRM
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Parameter Specification

Chemical Formula C₁₂D₅H₁₀NO₃ · HCl

Molecular Weight 262.74 g/mol

Form Solution

Concentration 100 µg/mL (as free base)

Solvent Methanol

Storage Condition -20°C

Table 2: Purity Specifications

Purity Type Specification Method

Chemical Purity ≥98% HPLC, GC-MS

Isotopic Purity (d₅) ≥99% HR-MS, NMR

Isotopic Distribution ≤1% d₀ HR-MS

Experimental Protocols
The determination of isotopic purity for a deuterated standard like Ethylone-d5 is a critical step

in its certification. High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy are the primary analytical techniques employed for this

purpose.

Isotopic Purity and Distribution by High-Resolution
Mass Spectrometry (HR-MS)
Objective: To determine the isotopic enrichment of the d₅ species and quantify the distribution

of other isotopic variants (d₀ to d₄).

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, coupled with a liquid chromatography (LC) system is typically used.
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Methodology:

Sample Preparation: The Ethylone-d5 CRM solution is diluted to an appropriate

concentration (e.g., 1 µg/mL) with a suitable solvent system, typically a mixture of methanol

and water with a small percentage of formic acid to promote ionization.

Chromatographic Separation: The diluted sample is injected into the LC system. A reversed-

phase C18 column is commonly used with a gradient elution profile of mobile phases such

as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). This step

ensures that the analyte is separated from any potential impurities.

Mass Spectrometric Analysis:

The mass spectrometer is operated in positive electrospray ionization (ESI+) mode.

Full scan mass spectra are acquired over a relevant m/z range (e.g., m/z 100-400).

The instrument is calibrated to ensure high mass accuracy (< 5 ppm).

Data Analysis:

The extracted ion chromatograms for the protonated molecular ions of Ethylone-d₅

([M+H]⁺ at m/z 227.14) and the unlabeled Ethylone ([M+H]⁺ at m/z 222.11) are generated.

The peak areas of the corresponding isotopic peaks (d₀ to d₅) are integrated.

The isotopic purity is calculated as the percentage of the d₅ peak area relative to the sum

of all isotopic peak areas (d₀ to d₅).[1][2][3]

Confirmation of Deuterium Labeling by Nuclear
Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the positions of deuterium incorporation and to provide a semi-

quantitative assessment of isotopic enrichment.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Methodology:
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Sample Preparation: The solvent from a known amount of the Ethylone-d5 CRM solution is

evaporated under a gentle stream of nitrogen. The residue is reconstituted in a suitable

deuterated solvent (e.g., chloroform-d, methanol-d₄) that does not have signals interfering

with the analyte's signals.

¹H NMR Analysis:

A standard proton NMR spectrum is acquired.

The spectrum is compared to that of an unlabeled Ethylone standard. The absence or

significant reduction of signals corresponding to the protons on the ethyl group confirms

the location of the deuterium labels.

²H NMR Analysis:

A deuterium NMR spectrum is acquired.

The presence of a signal at the chemical shift corresponding to the ethyl group confirms

the incorporation of deuterium at that position.

Data Analysis: The relative integrals of the remaining proton signals in the ¹H NMR spectrum

can be used to estimate the degree of deuteration. For a more quantitative analysis, a known

internal standard can be added.

Mandatory Visualizations
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Caption: Experimental workflow for the certification of Ethylone-d5.
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Caption: Plausible synthetic pathway for Ethylone-d5 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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